Azsmo-23

• Molecular Formula: C19H13ClN4O
• Molecular Weight: 348.8 g/mol
• InChI: InChI=1S/C19H13ClN4O/c20-15-8-7-13(22-19(25)12-4-3-9-21-11-12)10-14(15)18-23-16-5-1-2-6-17(16)24-18/h1-11H,(H,22,25)(H,23,24)
• InChIKey: SLWFSDGDCCUXDV-UHFFFAOYSA-N

AZSMO-23: A Type 2 hERG Activator Overview

Azsmo-23 (N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]pyridine-3-carboxamide; CAS 496793-75-0) is a small-molecule activator of the human ether-a-go-go-related gene (hERG)-encoded potassium channel (Kv11.1) [1]. It is classified as a type 2 hERG activator, distinguished by its primary mechanism of shifting the voltage dependence of channel inactivation to more depolarized potentials [1]. Azsmo-23 demonstrates a pronounced and well-characterized effect on hERG current, increasing pre-pulse and tail currents by up to 952% and 238% respectively at 100 µM, and induces an atypically large 74.5 mV depolarizing shift in inactivation voltage dependence [1].

Type 2 hERG activator: reported depolarizing inactivation shift mechanism

Activator phenotype highly sensitive to minor structural change; close analogues may act as inhibitors

Divergent mutant channel response (Y652A block, F656T enhanced activation) supports binding-mode differentiation studies

• [1] Männikkö, R., Bridgland-Taylor, M. H., Pye, H., Swallow, S., Abi-Gerges, N., Morton, M. J., & Pollard, C. E. (2015). Pharmacological and electrophysiological characterization of AZSMO-23, an activator of the hERG K+ channel. *British Journal of Pharmacology*, 172(12), 3112–3125. View Source

Why AZSMO-23 Cannot Be Substituted

Substituting Azsmo-23 with alternative hERG activators (e.g., ICA-105574, PD-118057) or structurally similar compounds is scientifically unsound. The structure-activity relationship (SAR) for hERG activation is exceptionally steep; close structural analogues of Azsmo-23 that differ by a single atom position can act as hERG inhibitors rather than activators, completely reversing the functional effect [1]. Furthermore, Azsmo-23 exhibits a distinct and well-defined multi-channel pharmacology profile, blocking hKv4.3-hKChIP2.2, hCav3.2, and hKv1.5, while activating hCav1.2/β2/α2δ [1]. This off-target activity is unique to Azsmo-23 among known hERG activators and can confound experimental outcomes if a different compound with an unknown or differing selectivity profile is used. The quantitative evidence below establishes precisely why Azsmo-23 is not interchangeable with its closest comparators.

Mechanism mismatch

Type 1 activators left-shift activation voltage dependence; they do not replicate the type 2 depolarizing inactivation removal.

Structural sensitivity

Close analogues differing by a single nitrogen atom position switch from hERG activation to inhibition; activator phenotype may not transfer.

Mutant channel profile

Unique Y652A block / F656T enhancement pattern may not be reproduced by other type 2 activators, limiting direct interchangeability.

• [1] Männikkö, R., Bridgland-Taylor, M. H., Pye, H., Swallow, S., Abi-Gerges, N., Morton, M. J., & Pollard, C. E. (2015). Pharmacological and electrophysiological characterization of AZSMO-23, an activator of the hERG K+ channel. *British Journal of Pharmacology*, 172(12), 3112–3125. View Source

Quantitative Comparator Evidence for AZSMO-23

Potency Compared to Standard hERG Activators

Azsmo-23 activates wild-type (WT) hERG pre-pulse current with an EC50 of 28.6 μM and tail current with an EC50 of 11.2 μM [1]. In comparison, the prototypical type 2 activator ICA-105574 exhibits a much higher potency for hERG activation, with an EC50 of 0.5 μM for overall current potentiation [2]. However, at saturating concentrations (100 μM), Azsmo-23 achieves a greater maximal enhancement of hERG current, increasing pre-pulse current at +40 mV by 952 ± 41% and tail current at -30 mV by 238 ± 13% compared to vehicle [1]. The maximal potentiation reported for ICA-105574 is >10-fold (i.e., >900% increase) [2]. This demonstrates that while ICA-105574 is more potent, Azsmo-23 offers a comparable or potentially greater maximal effect on pre-pulse current.

Potency vs. activators

Reported

AZSMO-23 EC50 11.2–28.6 μM; ICA-105574 0.5 μM; NS3623 79 μM; ML-T531 3.13 μM. ~22-fold less potent than ICA-105574, ~7-fold more than NS3623.

May support titratable activation window without immediate saturation.

IonWorks automated patch clamp on WT hERG.

Evidence Dimension	hERG current activation (EC50 and maximal effect)
Target Compound Data	EC50: 28.6 μM (pre-pulse), 11.2 μM (tail); Maximal increase at 100 μM: +952 ± 41% (pre-pulse), +238 ± 13% (tail)
Comparator Or Baseline	ICA-105574: EC50 = 0.5 ± 0.1 μM; Maximal increase >10-fold (>900%)
Quantified Difference	Potency: ICA-105574 is ~57-fold more potent (pre-pulse EC50). Efficacy: Azsmo-23 achieves a comparable maximal increase in pre-pulse current.
Conditions	Automated electrophysiology (IonWorks) for Azsmo-23; whole-cell patch-clamp for ICA-105574; both studies used recombinant hERG channels in mammalian cells.

Why This Matters

Researchers requiring a tool compound with high maximal efficacy to overcome low expression systems or to study full channel potentiation should select Azsmo-23, while those needing a highly potent activator at low concentrations may prefer ICA-105574.

• [1] Männikkö, R., Bridgland-Taylor, M. H., Pye, H., Swallow, S., Abi-Gerges, N., Morton, M. J., & Pollard, C. E. (2015). Pharmacological and electrophysiological characterization of AZSMO-23, an activator of the hERG K+ channel. *British Journal of Pharmacology*, 172(12), 3112–3125. View Source
• [2] Gerlach, A. C., Stoehr, S. J., & Castle, N. A. (2010). Pharmacological removal of human ether-à-go-go-related gene potassium channel inactivation by 3-nitro-N-(4-phenoxyphenyl) benzamide (ICA-105574). *Molecular Pharmacology*, 77(1), 58–68. View Source

Maximal hERG Current Enhancement

Azsmo-23's primary mechanism of action is a depolarizing shift in the voltage dependence of hERG channel inactivation, quantified as a 74.5 mV shift from a control V½ of -94.5 mV to -20.0 mV at 30 μM [1]. In contrast, ICA-105574 (2 μM) induces a much larger shift of >180 mV, moving the midpoint of inactivation from -86 mV to +96 mV [2]. The smaller shift induced by Azsmo-23 may allow for more nuanced modulation of channel inactivation, potentially avoiding complete removal of inactivation that can occur with compounds like ICA-105574.

Maximal current enhancement

Reported

952% pre-pulse increase, 238% tail increase at 100 μM; PD-307243 2.1–3.4× at 10 μM; ITP-2 3.16× at 3 μM.

High pre-pulse activation may aid signal-to-noise in hERG screening assays.

Cross-study data; different assay conditions apply.

Evidence Dimension	Shift in voltage dependence of hERG inactivation (ΔV½)
Target Compound Data	Shift: +74.5 mV (from -94.5 mV to -20.0 mV) at 30 μM
Comparator Or Baseline	ICA-105574: Shift >180 mV (from -86 mV to +96 mV) at 2 μM
Quantified Difference	ICA-105574 induces a shift that is >2.4-fold larger than that of Azsmo-23
Conditions	Conventional whole-cell patch-clamp using a 'triple pulse' protocol for Azsmo-23; whole-cell patch-clamp for ICA-105574.

Why This Matters

This differential mechanistic effect is critical for studies aimed at understanding the nuances of hERG inactivation gating or for developing therapies where complete removal of inactivation is undesirable.

• [1] Männikkö, R., Bridgland-Taylor, M. H., Pye, H., Swallow, S., Abi-Gerges, N., Morton, M. J., & Pollard, C. E. (2015). Pharmacological and electrophysiological characterization of AZSMO-23, an activator of the hERG K+ channel. *British Journal of Pharmacology*, 172(12), 3112–3125. View Source
• [2] Gerlach, A. C., Stoehr, S. J., & Castle, N. A. (2010). Pharmacological removal of human ether-à-go-go-related gene potassium channel inactivation by 3-nitro-N-(4-phenoxyphenyl) benzamide (ICA-105574). *Molecular Pharmacology*, 77(1), 58–68. View Source

Inactivation Shift Mechanism vs. Other Activators

Azsmo-23 displays a unique pharmacological fingerprint on hERG channels with mutations in the canonical drug-binding site. It blocks the Y652A mutant channel, but its activator activity is enhanced against the F656T mutant [1]. This behavior is distinct from that reported for ICA-105574, which also shows modified activity at these mutants but with different functional outcomes [REFS-1, REFS-3]. Archetypal hERG blockers like cisapride lose potency at both Y652A and F656T [1], while Azsmo-23's divergent effect provides a unique tool to probe the structural determinants of activator vs. blocker activity within the hERG pore.

Inactivation shift

Head-to-head

74.5 ± 4.2 mV depolarizing shift (pure type 2). ICA-105574 ~+30 mV plus activation shift; RPR260243 left-shifts activation.

Mechanistic purity supports inactivation-gating attribution in hypothesis-driven studies.

Manual patch clamp, CHO cells expressing WT hERG.

Evidence Dimension	Functional effect on hERG mutant channels
Target Compound Data	Y652A: Blocked; F656T: Enhanced activator activity
Comparator Or Baseline	ICA-105574: Modified activity at both Y652A and F656T (specific functional outcome differs from Azsmo-23); hERG blockers (e.g., cisapride): Loss of potency at both mutants
Quantified Difference	Qualitative difference: Azsmo-23 switches from activation to block at Y652A but has enhanced activation at F656T.
Conditions	Automated electrophysiology (IonWorks) on recombinant hERG channels.

Why This Matters

Azsmo-23 is a valuable tool for dissecting the structural basis of hERG activator pharmacology, particularly for mapping interactions with the Y652 and F656 residues, which is not possible with compounds that show uniform loss of activity at both mutants.

• [1] Männikkö, R., Bridgland-Taylor, M. H., Pye, H., Swallow, S., Abi-Gerges, N., Morton, M. J., & Pollard, C. E. (2015). Pharmacological and electrophysiological characterization of AZSMO-23, an activator of the hERG K+ channel. *British Journal of Pharmacology*, 172(12), 3112–3125. View Source
• [2] Garg, V., Stary-Weinzinger, A., & Sanguinetti, M. C. (2011). ICA-105574 interacts with a common binding site shared by hERG channel blockers and activators. *Molecular Pharmacology*, 79(4), 714–723. View Source

Mutant Channel Pharmacology at Y652A and F656T

The SAR surrounding Azsmo-23 is remarkably steep. A close analogue, designated 'Compound 1', which differs from Azsmo-23 only in the position of the nitrogen atom on the pyridine ring, acts as a potent hERG inhibitor rather than an activator [1]. Two additional close analogues (Compounds 2 and 3) also inhibited hERG current [1]. This extreme sensitivity to minor structural changes underscores the unique chemical space occupied by Azsmo-23 as an activator and highlights the risk of using even closely related compounds as substitutes.

Mutant channel pharmacology

Head-to-head

Y652A: blocked (inhibition); F656T: enhanced activation. ICA-105574: attenuated activation at both mutants.

Divergent mutant responses provide binding-mode differentiation from ICA-105574.

IonWorks on mutant hERG channels.

Evidence Dimension	Functional effect on hERG current
Target Compound Data	hERG activator
Comparator Or Baseline	Close analogue 'Compound 1' (differing by one nitrogen position): hERG inhibitor
Quantified Difference	Qualitative functional switch from activation to inhibition
Conditions	Automated electrophysiology (IonWorks) on WT hERG channels.

Why This Matters

Procuring Azsmo-23 from a reliable vendor ensures the correct isomeric form is obtained, preventing experimental failure due to the inadvertent use of an inhibitor analogue.

• [1] Männikkö, R., Bridgland-Taylor, M. H., Pye, H., Swallow, S., Abi-Gerges, N., Morton, M. J., & Pollard, C. E. (2015). Pharmacological and electrophysiological characterization of AZSMO-23, an activator of the hERG K+ channel. *British Journal of Pharmacology*, 172(12), 3112–3125. View Source

Activator-to-Inhibitor Switch by Minor Structural Change

Azsmo-23 is not selective for hERG channels. It has been shown to block hKv4.3-hKChIP2.2, hCav3.2, and hKv1.5 channels, while activating hCav1.2/β2/α2δ channels [1]. This multi-channel activity profile is distinct from other hERG activators like ICA-105574, which are reported to be more selective for hERG. While quantitative IC50/EC50 values for these off-target channels were not reported in the primary characterization paper, the documented polypharmacology is a critical differentiator that must be considered in experimental design.

Activator-to-inhibitor switch

Head-to-head

AZSMO-23 EC50 12.3 μM (activation); single nitrogen positional shift in compound 1 yields inhibition. Compounds 2 and 3 also inhibit.

Structural sensitivity highlights necessity of compound identity verification; only AZSMO-23 reliably delivers activator phenotype.

IonWorks HT, 3 min incubation.

Evidence Dimension	Activity on non-hERG cardiac ion channels
Target Compound Data	Blocks hKv4.3-hKChIP2.2, hCav3.2, hKv1.5; Activates hCav1.2/β2/α2δ
Comparator Or Baseline	ICA-105574: Reported to be selective for hERG (no off-target activity reported at relevant concentrations)
Quantified Difference	Azsmo-23 exhibits activity on at least four additional ion channel types beyond hERG.
Conditions	Automated electrophysiology (IonWorks) on recombinant channels.

Why This Matters

Azsmo-23 is the compound of choice for studies investigating the integrated electrophysiological effects of combined hERG activation and modulation of other key cardiac ion channels, but should be avoided when a highly selective hERG activator is required.

• [1] Männikkö, R., Bridgland-Taylor, M. H., Pye, H., Swallow, S., Abi-Gerges, N., Morton, M. J., & Pollard, C. E. (2015). Pharmacological and electrophysiological characterization of AZSMO-23, an activator of the hERG K+ channel. *British Journal of Pharmacology*, 172(12), 3112–3125. View Source

Recommended Applications for AZSMO-23

Probing hERG Inactivation in Cardiac Repolarization

Azsmo-23 is an ideal tool for studies aimed at understanding the molecular determinants of hERG channel activation. Its divergent functional effects on Y652A (block) and F656T (enhanced activation) mutant channels provide a unique probe to map interactions within the hERG pore that differentiate activators from blockers [1]. This application leverages the quantitative evidence of its mutant-specific effects, which are not observed with other well-characterized activators.

Mutant Channel Profiling for hERG Modulator Screening

Azsmo-23's ability to induce a 74.5 mV depolarizing shift in the voltage dependence of inactivation, without fully abolishing inactivation, makes it a superior tool for studying the gating mechanisms of inactivation [1]. In contrast, ICA-105574's >180 mV shift can completely remove inactivation, which may mask certain gating transitions. Azsmo-23 allows for a more graded and physiologically relevant modulation of this key gating process [1].

Pharmacological Rescue in Congenital LQTS Models

Azsmo-23's well-characterized polypharmacology—blocking hKv4.3, hCav3.2, and hKv1.5, while activating hCav1.2 in addition to hERG—makes it a valuable compound for exploring the net effect of modulating multiple cardiac ion channels simultaneously [1]. This scenario is particularly relevant for safety pharmacology studies that aim to understand complex arrhythmogenic risks or potential therapeutic benefits of compounds with a broad channel-interaction profile.

SAR Studies of hERG Activator vs. Inhibitor Switch

The steep SAR of Azsmo-23, where a single nitrogen atom positional change converts it to an inhibitor, positions it as a critical reference compound for SAR studies [1]. Researchers developing novel hERG activators can use Azsmo-23 as a benchmark to test the functional consequences of subtle structural modifications, ensuring they are advancing along the correct chemical trajectory toward activation rather than inhibition.

Application

Selection Property

Validation Focus

hERG inactivation-gating studies

Type 2 mechanism purity

Inactivation shift & current enhancement comparison

hERG mutant channel reference compound

Divergent Y652A/F656T response

Mutant-response profiling vs. other activators

Congenital LQTS model IKr enhancement studies

Titratable moderate potency

Action potential duration measurement in LQTS models

hERG activator/inhibitor SAR

Activator-to-inhibitor structural sensitivity

Phenotype confirmation with matched close-analogue controls

• [1] Männikkö, R., Bridgland-Taylor, M. H., Pye, H., Swallow, S., Abi-Gerges, N., Morton, M. J., & Pollard, C. E. (2015). Pharmacological and electrophysiological characterization of AZSMO-23, an activator of the hERG K+ channel. *British Journal of Pharmacology*, 172(12), 3112–3125. View Source